Cas no 302912-22-7 (Acid Red 37 diammonium salt form)

• Product Name: Acid Red 37 diammonium salt form
• CAS No: 302912-22-7
• MF: C₁₈H₁₄N₄Na₂O₈S₂
• MW: 524.435303211212
• CID: 95443
• PubChem ID: 80697
• Update Time: 2025-04-18

Acid Red 37 diammonium salt form Chemical and Physical Properties

Names and Identifiers

• Acid Red 37 diammonium salt form
• ACID RED 37 (C.I. 17045)
• C.I. 17045
• ACID BRILLIANT FAST RED BL
• lissamine fast red
• LISSAMINE FAST RED B
• ANTHRALAN RED G
• ACID LIGHT RED 2BL
• Acid Red 37 diammonium salt (C.I. 17045)
• W-110118
• disodium 5-[(4-acetamido-2-sulfonatophenyl)diazenyl]-6-amino-4-hydroxynaphthalene-2-sulfonate
• CI 17045
• C.I. ACID RED 37, DISODIUM SALT
• ALBION ACID RED BG
• CI ACID RED 288
• ACID FAST RED B
• ACETYL FAST RED BG
• ACETYL FAST RED B
• ACID FAST RED EBL
• AZO RUBINOLE 3GS
• ACIDINE FAST RED B
• 2-Naphthalenesulfonic acid, 5-(2-(4-(acetylamino)-2-sulfophenyl)diazenyl)-6-amino-4-hydroxy-, sodium salt (1:2)
• SCHEMBL2867036
• 2-Naphthalenesulfonicacid, 5-[2-[4-(acetylamino)-2-sulfophenyl]diazenyl]-6-amino-4-hydroxy-,ammonium salt (1:2)
• sodium (E)-5-((4-acetamido-2-sulfonatophenyl)diazenyl)-6-amino-4-hydroxynaphthalene-2-sulfonate
• CALCOCID FAST RED BL
• 302912-22-7
• 2-Naphthalenesulfonic acid, 5-((4-(acetylamino)-2-sulfophenyl)azo)-6-amino-4-hydroxy-, disodium salt
• DTXSID0064258
• ACID LEATHER RED BL
• AIZEN BRILLIANT ACID FAST RED BLH
• CI ACID RED 37
• ACID LIGHT RED G
• disodium;5-[(4-acetamido-2-sulfonatophenyl)diazenyl]-6-amino-4-hydroxynaphthalene-2-sulfonate
• C.I. Acid red 37
• acid red 37
• 6360-07-2
• ACID RED BG
• BELACID FAST RED BL
• ACID RED 3G
• D86492
• AMACID FAST RED BL
• 2-Naphthalenesulfonic acid, 5-[[4-(acetylamino)-2-sulfophenyl]azo]-6-amino-4-hydroxy-, disodium salt
• ACETYL FAST RED B NEW
• EINECS 228-823-2
• CI ACID RED 37, DISODIUM SALT
• C.I. Acid Red 288
• CHEBI:90200
• Disodium 5-((4-acetylamino-2-sulphophenyl)azo)-6-amino-4-hydroxynaphthalene-2-disulphonate
• 2P662T5N3T

• Inchi： 1S/C18H16N4O8S2.2Na/c1-9(23)20-11-3-5-14(16(7-11)32(28,29)30)21-22-18-13(19)4-2-10-6-12(31(25,26)27)8-15(24)17(10)18;;/h2-8,24H,19H2,1H3,(H,20,23)(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2/b22-21+;;
• InChI Key： YAGIKUGDXINHLL-ZPZFBZIMSA-L
• SMILES： S(C1=CC(=C2C(=C(C=CC2=C1)N)/N=N/C1C=CC(=CC=1S(=O)(=O)[O-])NC(C)=O)O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 514.09426
• Monoisotopic Mass: 524.00484433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 1200
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 231Ų
• Surface Charge: 0
• Tautomer Count: 111
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 °C(lit.)
• Boiling Point: 1043.2°C at 760 mmHg
• Flash Point: 584.7°C
• PSA: 287.47
• Solubility: Not determined

Acid Red 37 diammonium salt form Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：